Cas no 1779822-26-2 (3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid)

• Product Name: 3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid
• CAS No: 1779822-26-2
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 6151941
• PubChem ID: 84698123
• Update Time: 2025-08-05

3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid
• EN300-1975763
• 1779822-26-2

• Inchi： 1S/C10H9ClF2O2/c1-5(10(14)15)4-6-8(12)3-2-7(11)9(6)13/h2-3,5H,4H2,1H3,(H,14,15)
• InChI Key： XPYXLOYWVPFBIA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)CC(C(=O)O)C)F

Computed Properties

• Exact Mass: 234.0259135g/mol
• Monoisotopic Mass: 234.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid

Introduction to 3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid (CAS No. 1779822-26-2)

3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1779822-26-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a chloro-substituted phenyl ring and a methylpropanoic acid moiety. The presence of both fluorine atoms at the 2 and 6 positions of the phenyl ring introduces a distinct electronic and steric environment, making this compound a valuable candidate for further investigation in medicinal chemistry.

The structural features of 3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid contribute to its potential biological activity. The chloro group at the 3-position of the phenyl ring is known to enhance lipophilicity and metabolic stability, while the difluorine substitution at the 2 and 6 positions can influence electronic properties, thereby affecting interactions with biological targets. These structural elements have been widely explored in the development of novel pharmaceutical agents due to their ability to modulate receptor binding and pharmacokinetic profiles.

In recent years, there has been growing interest in the synthesis and characterization of compounds featuring halogenated aromatic systems. The combination of chlorine and fluorine substituents in 3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid aligns with this trend, as halogenated aromatics are frequently employed in drug discovery programs due to their enhanced binding affinity and metabolic resistance. Studies have demonstrated that such modifications can lead to compounds with improved efficacy and reduced toxicity compared to their non-halogenated counterparts.

One of the most compelling aspects of 3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid is its potential application in the development of antimicrobial agents. The unique electronic distribution induced by the chloro and difluoro substituents may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary computational studies suggest that this compound could exhibit inhibitory activity against certain resistant strains of bacteria by targeting enzymes involved in cell membrane maintenance. Such findings are particularly relevant in an era where antimicrobial resistance poses a significant global health challenge.

The synthesis of 3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include the introduction of the chloro group via electrophilic aromatic substitution followed by selective fluorination using established protocols such as copper-mediated reactions or nucleophilic aromatic substitution. The subsequent formation of the methylpropanoic acid side chain is typically achieved through carboxylation reactions or reduction of ketones derived from Grignard reagents. These synthetic strategies underscore the compound's accessibility for further derivatization and functionalization.

From a medicinal chemistry perspective, 3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid serves as an excellent scaffold for structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers can gain insights into how specific structural features influence biological activity. For instance, varying the position or type of halogenation can reveal critical steric and electronic requirements for optimal binding affinity. Such investigations not only advance our understanding of molecular recognition but also provide a rational basis for designing next-generation therapeutic agents.

The pharmacokinetic properties of 3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid are also subjects of interest. The presence of both electronegative fluorine atoms can affect metabolic clearance rates, potentially leading to prolonged half-lives compared to non-fluorinated analogs. Additionally, the lipophilicity imparted by the phenyl ring and side chain may influence membrane permeability, which is crucial for drug absorption and distribution. Detailed pharmacokinetic studies are essential to optimize dosing regimens and minimize off-target effects.

In conclusion, 3-(3-chloro-2,6-difluorophenyl)-2-methylpropanoic acid (CAS No. 1779822-26-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising a chlorosubstituted phenyl ring with difluoro modification—position it as a valuable building block for developing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic profiles. As synthetic methodologies continue to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.